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Compound of Interest

Compound Name:
Metaphosphoric acid (HPO3),

aluminum salt

Cat. No.: B080451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum metaphosphate, identified by the CAS number 13776-88-0, is a versatile inorganic

polymer with the chemical formula Al(PO₃)₃.[1] It is a white, odorless, crystalline powder known

for its high thermal stability and glass-forming properties.[1][2][3] This compound is a member

of the metaphosphate family, which are characterized by cyclic or long-chain structures of

repeating PO₃ units. Due to its unique physicochemical properties, aluminum metaphosphate

finds extensive applications in various industrial and scientific fields, including the

manufacturing of specialized glasses, ceramics, and catalytic processes.[4] While not a direct

active pharmaceutical ingredient, its properties are of interest in material science aspects

relevant to drug delivery and formulation, and a related compound, aluminum phosphate, is

used as a vaccine adjuvant and antacid.[5][6]

Physicochemical Properties
A summary of the key quantitative data for aluminum metaphosphate is presented in the table

below for easy reference and comparison.
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Property Value References

CAS Number 13776-88-0 [1]

Molecular Formula Al(PO₃)₃ [1]

Molecular Weight 263.90 g/mol [1]

Appearance White, odorless powder [2][3]

Density 2.78 g/mL at 25 °C [7][8][9]

Melting Point Approximately 1527 °C [7][9]

Solubility
Insoluble in water; soluble in

nitric and hydrochloric acid
[2][3]

Synthesis and Experimental Protocols
Aluminum metaphosphate is typically synthesized through the reaction of an aluminum source

with an excess of phosphoric acid at elevated temperatures. Several methods have been

described, with variations in reactants and reaction conditions.

General Synthesis from Aluminum Hydroxide and
Phosphoric Acid
A common method involves the reaction of aluminum hydroxide with phosphoric acid.[1]

Reactants: Aluminum hydroxide (Al(OH)₃) and phosphoric acid (H₃PO₄).

Stoichiometry: A P/Al molar ratio of 3 is maintained to favor the formation of the

metaphosphate.[1]

Procedure:

Aluminum hydroxide is mixed with a concentrated solution of phosphoric acid (e.g., 40-60

wt%).

The mixture is heated to form an intermediate, acid aluminum phosphate.
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Subsequent dehydration at higher temperatures yields aluminum metaphosphate.[1]

Synthesis from Aluminum Oxide and Tetraphosphoric
Acid (Patented Method)
A patented method outlines the synthesis using a dry powdery aluminum oxide compound and

tetraphosphoric acid, which avoids issues of reactant settling and high viscosity associated with

other phosphoric acids.[10]

Reactants: A dry, powdery aluminum oxide compound (e.g., Al₂O₃) and tetraphosphoric acid

(H₆P₄O₁₃, with a P₂O₅ content of 82-84%).

Stoichiometry: 1 mole of Al₂O₃ to between 3.0 and 3.5 moles of P₂O₅ (as tetraphosphoric

acid).[10]

Experimental Protocol:

Create a uniform, non-separable suspension of the aluminum oxide compound in

tetraphosphoric acid by mixing.[10]

Heat the suspension to approximately 150 °C until the cessation of bubbling.[10]

Further heat the resulting material to around 500 °C to complete the formation of

aluminum metaphosphate.[10]

Synthesis via Aluminum Alkoxide (Patented Method)
Another patented approach to producing high-purity aluminum metaphosphate involves the use

of an aluminum alkoxide.[11]

Reactants: An aluminum alkoxide and phosphoric acid.

Procedure:

Phosphoric acid and the organic aluminum compound are mixed in reactive proportions to

form a liquid reaction product mixture.[11]
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This intermediate can then be processed to yield high-purity aluminum metaphosphate.

[11]

This method is also noted for its utility in creating shaped articles by using the liquid

intermediate as a binder for sintering aluminum metaphosphate particles.[11]

A generalized workflow for the synthesis of aluminum metaphosphate is depicted below.
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Reactant Preparation

Reaction

Product

Aluminum Source
(e.g., Al(OH)₃, Al₂O₃, Alkoxide)

Mixing to form a
uniform suspension/solution

Phosphorus Source
(e.g., H₃PO₄, H₆P₄O₁₃)

Initial Heating
(e.g., ~150 °C)

Final Heating / Calcination
(e.g., ~500 °C)

Aluminum Metaphosphate
(Al(PO₃)₃)
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Properties Applications

High Thermal Stability

Ceramics & Insulating Cements

Glass-Forming Ability Specialty Glasses & Enamels

Dental Materials

Excellent Light Transmission Optical Glass

Porous Structure Molecular Sieves

Lewis Acidity Catalysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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